Omeprazole Magnesium

Description

Omeprazole magnesium is a proton pump inhibitor (PPI) utilized to reduce the amount of acid in the stomach . It is prescribed for both adults and children to treat conditions such as heartburn, stomach ulcers, and gastroesophageal reflux disease (GERD) . Specifically, omeprazole magnesium is indicated for the short-term treatment of active duodenal ulcers in adults and the eradication of Helicobacter pylori to lower the risk of duodenal ulcer recurrence . It also treats active benign gastric ulcers, symptomatic GERD (in patients one year of age and older), erosive esophagitis (EE) due to acid-mediated GERD (in patients one month and older), and is used for maintenance of healing EE due to acid-mediated GERD (in patients one year and older) . Furthermore, it can be used to manage pathologic hypersecretory conditions in adults .

This medication functions by inhibiting the gastric enzyme H+,K+-ATPase, also known as the proton pump, which is responsible for catalyzing the exchange of H+ and K+ . Omeprazole is effective in controlling both basal and stimulated acid secretion in a dose-dependent manner . Daily oral doses of 20 mg or higher have demonstrated consistent and effective acid control . Omeprazole is available in different forms, such as delayed-release oral suspensions and tablets . The typical dosage for treating active duodenal ulcers is 20 mg once daily for four weeks . When used for Helicobacter pylori eradication, it is often part of a triple therapy, which includes amoxicillin, or a dual therapy with clarithromycin .

Omeprazole, the active moiety of omeprazole magnesium, belongs to a class of drugs known as proton pump inhibitors; other drugs in this class include lansoprazole and pantoprazole . Omeprazole magnesium offers similar therapeutic benefits by reducing gastric acid production, thereby facilitating the healing of ulcers and reducing symptoms of acid-related conditions .

• CAS No.: 161973-10-0
• Product Name: Omeprazole Magnesium
• Molecular Formula: C34H36MgN6O6S2
• Molecular Weight: 713.1 g/mol
• IUPAC Name: magnesium;5-methoxy-2-[(R)-(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]benzimidazol-1-ide
• Standard InChI: InChI=1S/2C17H18N3O3S.Mg/c2*1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17;/h2*5-8H,9H2,1-4H3;/q2*-1;+2/t2*24-;/m11./s1
• Standard InChIKey: KWORUUGOSLYAGD-WLHYKHABSA-N
• SMILES: CC1=CN=C(C(=C1OC)C)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC.CC1=CN=C(C(=C1OC)C)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC.[Mg+2]
• Canonical SMILES: CC1=CN=C(C(=C1OC)C)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC.CC1=CN=C(C(=C1OC)C)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC.[Mg+2]
• Appearance: Off-White to Beige Solid
• Purity: > 95%
• Synonyms: Esomeprazole; Esomeprazole Magnesium; Esomeprazole Potassium; Esomeprazole Sodium; Esomeprazole Strontium; Esomeprazole Strontium Anhydrous; Nexium; Strontium, Esomeprazole
• PubChem Compound: 16413917
• Last Modified: Aug 15 2023